Cas no 191090-32-1 ((R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone)
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone is a chiral oxazolidinone auxiliary widely used in asymmetric synthesis. Its rigid, sterically hindered structure enables high diastereoselectivity in enolate alkylations, aldol reactions, and other C–C bond-forming transformations. The isopropyl and diphenyl substituents provide effective shielding of one enolate face, facilitating the formation of enantiomerically enriched products. This compound is particularly valuable in the synthesis of complex organic molecules, including pharmaceuticals and natural products, where precise stereocontrol is critical. Its stability under a range of reaction conditions and ease of removal post-synthesis further enhance its utility as a versatile chiral auxiliary.
191090-32-1 structure
Product Name:(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone
CAS No:191090-32-1
MF:C18H19NO2
MW:281.348964929581
MDL:MFCD03093555
CID:137681
PubChem ID:24879200
Update Time:2025-06-07
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone Chemical and Physical Properties
Names and Identifiers
-
- (R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one
- (4R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone
- (4R)-5,5-diphenyl-4-propan-2-yl-1,3-oxazolidin-2-one
- (R)-4-isopropyl-5,5-diphenyl-2-oxazolidinone
- 2-Oxazolidinone,4-(1-methylethyl)-5,5-diphenyl-, (4R)-
- (4R)-4-isopropyl-5,5-diphenyloxazolidin-2-one
- (4R)-5,5-Diphenyl-4-isopropyloxazolidin-2-one
- (R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone
- (R)-4-(1-methylethyl)-5,5-diphenyl-1,3-oxazolidin-2-one
- (R)-4-(1-methylethyl)-5,5-diphenyloxazolidin-2-one
- (R)-5,5-diphenyl-4-isopropyl-1,3-oxazolidin-2-one
- (R)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone,99%e.e.
- 2-Oxazolidinone, 4-(1-methylethyl)-5,5-diphenyl-, (4R)-
- PHTOJBANGYSTOH-MRXNPFEDSA-N
- 9934AA
- OR304011
- AX8019093
- DB-0
- I0761
- A4217
- SCHEMBL2513974
- (4R)-5,5-Diphenyl-4-(propan-2-yl)-1,3-oxazolidin-2-one
- DTXSID10461724
- AKOS015838441
- (R)-4-isopropyl-5,5-diphenyl-oxazolidin-2-one
- MFCD03093555
- T72002
- AMY37518
- AKOS015911359
- 191090-32-1
- (R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone, 98%
- AS-69866
- (4R)-4-ISOPROPYL-5,5-DIPHENYL-1,3-OXAZOLIDIN-2-ONE
-
- MDL： MFCD03093555
- Inchi： 1S/C18H19NO2/c1-13(2)16-18(21-17(20)19-16,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16H,1-2H3,(H,19,20)/t16-/m1/s1
- InChI Key： PHTOJBANGYSTOH-MRXNPFEDSA-N
- SMILES： O1C(N[C@H](C(C)C)C1(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 281.14200
- Monoisotopic Mass: 281.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.1
Experimental Properties
- Color/Form: White powder
- Density: 1.12
- Melting Point: 252.0 to 256.0 deg-C
- Boiling Point: 475.7 ºC at 760 mmHg
- Flash Point: 241.5 ºC
- Refractive Index: 1.562
- PSA: 38.33000
- LogP: 4.02340
- Solubility: Not determined
- Optical Activity: [α]24/D +225°, c = 1% in chloroform
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22; S24/25
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191357-5g |
(R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 95% | 5g |
$356 | 2021-08-05 | |
| Fluorochem | 219893-1g |
R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 95% | 1g |
￡107.00 | 2022-03-01 | |
| Fluorochem | 219893-5g |
R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 95% | 5g |
￡414.00 | 2022-03-01 | |
| Ambeed | A527468-1g |
(R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 98% | 1g |
$58.0 | 2025-02-20 | |
| Ambeed | A527468-5g |
(R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 98% | 5g |
$202.0 | 2025-02-20 | |
| Ambeed | A527468-100mg |
(R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 98% | 100mg |
$14.0 | 2025-02-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD19093-100mg |
(R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 98% | 100mg |
￥157.0 | 2022-03-01 | |
| Apollo Scientific | OR304011-1g |
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone |
191090-32-1 | 99% | 1g |
£46.00 | 2025-02-20 | |
| Apollo Scientific | OR304011-5g |
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone |
191090-32-1 | 99% | 5g |
£163.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R42230-1g |
(R)-4-Isopropyl-5,5-diphenyloxazolidin-2-one |
191090-32-1 | 1g |
¥1308.0 | 2021-09-04 |
(R)-(+)-4-Isopropyl-5,5-diphenyl-2-oxazolidinone Related Literature
-
Shinichiro Fuse,Kumiko Okada,Yusuke Iijima,Asami Munakata,Kazuhiro Machida,Takashi Takahashi,Motoki Takagi,Kazuo Shin-ya,Takayuki Doi Org. Biomol. Chem. 2011 9 3825
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